N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-methylbenzenesulfonamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C20H22N2O3S/c1-14-4-2-6-18(12-14)26(24,25)21-17-9-10-19-16(13-17)5-3-11-22(19)20(23)15-7-8-15/h2,4,6,9-10,12-13,15,21H,3,5,7-8,11H2,1H3
• InChI Key: PLTGNBDLQICEKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4CC4
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol
• CAS No.: 932364-15-3

Description

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H22N2O3S and its molecular weight is 370.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-methylbenzenesulfonamide and its derivatives show promise in anticancer research. For instance, a study on a similar compound revealed significant anticancer activity against renal cancer cell lines, highlighting the potential of these compounds in cancer treatment (Jeleń et al., 2013).

Synthesis and Characterization

The synthesis and characterization of derivatives of this compound have been extensively studied. For example, research on the synthesis and spectroscopic properties of new azo disperse dyes derived from similar compounds offers insights into the chemical properties and potential applications of these compounds in various fields (Rufchahi & Gilani, 2012).

Molecular Interactions and Docking Studies

Investigations into the molecular interactions of derivatives of this compound have been conducted. For instance, a study on the docking pose and interactions of similar compounds against specific enzymes like carbonic anhydrase offers valuable insights for drug design and development (Buemi et al., 2019).

Pro-apoptotic Effects in Cancer Cells

Research has also focused on the pro-apoptotic effects of sulfonamide derivatives, including those similar to this compound, on cancer cells. These studies provide insights into the mechanisms of action of these compounds and their potential as therapeutic agents in cancer treatment (Cumaoğlu et al., 2015).

Electroanalytical Studies

Electroanalytical studies of compounds structurally related to this compound have been performed. These studies are crucial for understanding the electrochemical properties of these compounds, which can be applied in various analytical and industrial processes (Abelairas et al., 1994).